2-(4-Acetoxy-2-methoxyphenoxy)-acetonitrile
Description
Synthesis Analysis
The synthesis of 2-(4-Acetoxy-2-methoxyphenoxy)-acetonitrile and related compounds involves several steps, including reactions with trimethylsilyl cyanide and o-quinone methides generated from specific phenols under basic conditions. This process allows for the transformation into benzofuranones and involves a detailed investigation of reaction mechanisms and factors affecting the synthesis yield. Studies have explored various synthetic pathways, highlighting the efficiency and yield of different methods, including the use of phthalide as a starting material and conditions optimizing the synthesis process (Wu et al., 2014); (Wang Qing-xiu, 2012).
Molecular Structure Analysis
The molecular structure of this compound and similar compounds has been investigated using various spectroscopic and crystallographic techniques. Research into oligomer structures and optoelectronic properties of related molecules provides insight into the electronic structure, including the highest-occupied and lowest-unoccupied molecular orbitals, ionization potentials, and electron affinities. These studies contribute to understanding the molecular basis for the compound's reactivity and properties (Taouali et al., 2017).
Chemical Reactions and Properties
This compound participates in various chemical reactions, demonstrating its reactivity and functional versatility. Investigations into the reduction, nucleophilic substitution, and cycloaddition reactions reveal the compound's behavior under different conditions and its potential for synthesizing novel derivatives. The mechanisms and kinetics of these reactions provide valuable information for further chemical applications and synthesis strategies (Hanson et al., 2007); (Kumar & Balachandran, 2006).
Physical Properties Analysis
The physical properties of this compound, including solubility, melting point, and spectral data, are crucial for its handling and application in various chemical contexts. Research focusing on spectrophotometric studies and photothermal tautomerization processes provides insights into the compound's behavior in different solvents and under various conditions, influencing its application in synthesis and material science (Habeeb et al., 2009); (Yamaji & Kida, 2013).
Chemical Properties Analysis
The chemical properties of this compound, such as reactivity towards different reagents, stability, and transformation into various chemical groups, are fundamental aspects of its chemical profile. Studies have explored its participation in elimination reactions, transesterification processes, and its role as an intermediate in the synthesis of complex molecules, highlighting the compound's utility in organic synthesis and its potential for creating diverse chemical structures (Sakai et al., 2000).
properties
IUPAC Name |
[4-(cyanomethoxy)-3-methoxyphenyl] acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO4/c1-8(13)16-9-3-4-10(15-6-5-12)11(7-9)14-2/h3-4,7H,6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QWBMWQDSJOKPEV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC(=C(C=C1)OCC#N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40400000 |
Source
|
| Record name | 2-(4-ACETOXY-2-METHOXYPHENOXY)-ACETONITRILE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40400000 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
887352-07-0 |
Source
|
| Record name | 2-[4-(Acetyloxy)-2-methoxyphenoxy]acetonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=887352-07-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(4-ACETOXY-2-METHOXYPHENOXY)-ACETONITRILE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40400000 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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